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Compound of Interest

Compound Name: Hexafluoroisopropyl methyl ether

Cat. No.: B150346

Introduction

Hexafluoroisopropyl methyl ether (HFIPME), also known as 1,1,1,3,3,3-hexafluoro-2-
methoxypropane, is a fluorinated ether with the chemical formula C4H4F60.[1] It is a colorless
liquid utilized in various industrial and research applications, including as a solvent in chemical
synthesis, in the electronics industry, and in the production of pharmaceuticals and
agrochemicals.[2][3] Its unique properties, such as high thermal stability and the ability to
dissolve a wide range of compounds, make it a valuable tool for scientists and drug
development professionals.[2] This guide provides an in-depth overview of the available health
and safety data for HFIPME, focusing on its toxicological profile and safe handling procedures.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Hexafluoroisopropyl methyl ether
Is presented in Table 1. This data is essential for understanding its behavior under various
laboratory conditions.

Table 1: Physical and Chemical Properties of Hexafluoroisopropyl Methyl Ether
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Property Value Reference(s)
CAS Number 13171-18-1 [1]
Molecular Formula C4H4F60 [1]
Molecular Weight 182.06 g/mol [4]
Appearance Colorl.ess' to almost colorless 5]
clear liquid
Boiling Point 50°C [5]
Density 1.39 g/mL [5]

Refractive Index

1.284 (@ 20°C)

[1]

Flash Point

No data available

[5]

Solubility

Soluble in most organic

[3]

solvents; low solubility in water.

Toxicological Data

The available toxicological data for Hexafluoroisopropyl methyl ether is summarized below.
It is important to note that while general hazard classifications are available, detailed
experimental studies for some endpoints are not readily found in the public domain.

Acute Toxicity

Hexafluoroisopropyl methyl ether is classified as having low acute toxicity.[2] One study
reported an intraperitoneal (ipr) LD50 in mice of 30 g/kg, indicating a low level of acute toxicity
via this route of exposure.[5] Information on acute oral, dermal, and inhalation toxicity is limited
to general classifications of "Not classified" in safety data sheets.[1]

Irritation and Corrosivity

Skin Irritation: Hexafluoroisopropyl methyl ether is classified as a skin irritant.[1][6] Direct
contact may cause skin irritation.[1]

Eye Irritation: This chemical is classified as causing serious eye irritation.[1][6]
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Respiratory Tract Irritation: Hexafluoroisopropyl methyl ether may cause respiratory
irritation.[1][6] A study investigating the sensory irritation of HFIPME in mice determined the
RD50 value, which is the concentration that causes a 50% decrease in respiratory rate. This
value provides a quantitative measure of its potential to cause sensory irritation upon
inhalation.

Table 2: Acute Toxicity and Irritation Data for Hexafluoroisopropyl Methyl Ether

Classificati Reference(s

Endpoint Species Route Value
on )
o Intraperitonea  LD50: 30 .
Acute Toxicity  Mouse Not Classified [5]
I a/kg
) o Causes skin
Skin Irritation - Dermal - L [1][6]
irritation
Causes
Eye Irritation - Ocular - serious eye [1][6]
irritation
May cause
Sensory ] RD50: = )
o Mouse Inhalation respiratory [7]
Irritation 160,000 ppm o
irritation

Other Toxicological Endpoints

Information regarding chronic toxicity, carcinogenicity, genotoxicity, and reproductive toxicity for
Hexafluoroisopropyl methyl ether is limited. Available safety data sheets generally classify
the substance as "Not classified" for these endpoints, indicating a lack of data or evidence of
hazard.[1]

Experimental Protocols

Detailed experimental protocols for the toxicological evaluation of chemicals are established by
organizations such as the Organisation for Economic Co-operation and Development (OECD).
While specific study reports for Hexafluoroisopropyl methyl ether are not widely available,
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the following sections describe the standard methodologies that would be employed to assess
its potential hazards.

Sensory Irritation Testing (RD50)

The sensory irritation potential of airborne chemicals is commonly assessed using the mouse
bioassay to determine the RD50 value.[8]

Experimental Workflow for Sensory Irritation (RD50) Test

Acclimatization

Acclimatize mice to the exposure chamber

Expasure

Expose mice to various concentrations of HFIPME vapor

'

Continuously monitor respiratory rate

Data Analysis

Calculate the percentage decrease in respiratory rate for each concentration

'

Determine the concentration that causes a 50% decrease (RD50)

Click to download full resolution via product page

Caption: Workflow for determining the sensory irritation potential (RD50) in mice.
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Skin Irritation/Corrosion Testing (OECD 404)

The potential for a substance to cause skin irritation and corrosion is typically evaluated
following the OECD Test Guideline 404.[9][10] This test is usually performed on albino rabbits.

[°]

Experimental Workflow for Acute Dermal Irritation/Corrosion (OECD 404)

Preparation

Prepare a small area of skin on the test animal

Application [& Exposure

Apply a single dose of HFIPME to the prepared skin

'

Cover the application site for a 4-hour exposure period

Observatiop & Scoring

Remove the test substance

:

Observe for signs of erythema and edema at specified intervals for up to 14 days

:

Score the skin reactions

Click to download full resolution via product page
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Caption: General workflow for an in vivo acute dermal irritation/corrosion study.

Eye Irritation/Corrosion Testing (OECD 405)

The potential for a substance to cause eye irritation and corrosion is assessed using OECD
Test Guideline 405, typically in albino rabbits.[11][12][13]

Experimental Workflow for Acute Eye Irritation/Corrosion (OECD 405)

Application

Instill a single dose of HFIPME into the conjunctival sac of one eye

Observatio$ & Scoring
Examine the eye at 1, 24, 48, and 72 hours and for up to 21 days

:

Score lesions of the cornea, iris, and conjunctivae

Click to download full resolution via product page
Caption: General workflow for an in vivo acute eye irritation/corrosion study.

Handling and Safety Precautions

Given the identified hazards, appropriate safety measures must be implemented when
handling Hexafluoroisopropyl methyl ether.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield should be worn.[1]

e Hand Protection: Wear protective gloves.[1]
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» Skin and Body Protection: Wear suitable protective clothing.[1]

e Respiratory Protection: In case of inadequate ventilation, wear respiratory protection.[1]

Engineering Controls

e Work should be conducted in a well-ventilated area, such as a chemical fume hood.[1]

o Emergency eyewash fountains and safety showers should be readily available in the
immediate vicinity of any potential exposure.[1]

Handling and Storage

¢ Avoid breathing fumes, mist, spray, or vapors.[1]

Avoid contact with skin and eyes.[1]

Handle in accordance with good industrial hygiene and safety procedures.[1]

Store in a dry, cool, well-ventilated area in a tightly closed container.[1]

Keep away from heat, sparks, and flame.[1]

Incompatible with strong oxidizing agents.[1]

First Aid Measures

 Inhalation: Remove the person to fresh air and keep comfortable for breathing. Get medical
attention if you feel unwell.[1]

o Skin Contact: Wash with plenty of soap and water. Get medical advice/attention.[1]

o Eye Contact: Immediately flush eyes thoroughly with water for at least 15 minutes. Remove
contact lenses, if present and easy to do. Continue rinsing. Get medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and get medical
advice/attention.[1]

Fire-Fighting Measures
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o Hexafluoroisopropyl methyl ether is not flammable.[4] However, thermal decomposition in
a fire may generate carbon oxides and hydrogen fluoride.[1]

e Use extinguishing media appropriate for the surrounding fire, such as alcohol-resistant foam,
carbon dioxide, dry powder, or water spray.[1]

e There is a risk of explosion if heated under confinement; use water spray or fog to cool
exposed containers.[1]

Conclusion

Hexafluoroisopropyl methyl ether is a valuable solvent with a generally low acute toxicity
profile. However, it is classified as a skin and eye irritant and may cause respiratory irritation.
Researchers, scientists, and drug development professionals must adhere to strict safety
protocols, including the use of appropriate personal protective equipment and engineering
controls, to minimize the risk of exposure. While quantitative toxicological data for some
endpoints are not readily available in the public domain, understanding the standard testing
methodologies provides a framework for assessing its potential hazards. As with any chemical,
a thorough understanding of its properties and potential hazards is paramount for its safe and
effective use in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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